N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide

• Molecular Formula: C27H30ClN3O3S
• Molecular Weight: 512.1 g/mol
• IUPAC Name: N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C27H30ClN3O3S/c1-22-11-13-25(14-12-22)35(33,34)31(20-24-9-5-6-10-26(24)28)21-27(32)30-17-15-29(16-18-30)19-23-7-3-2-4-8-23/h2-14H,15-21H2,1H3
• InChI Key: JFTOVFJXHMRGFS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2Cl)CC(=O)N3CCN(CC3)CC4=CC=CC=C4

Description

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide, also known as BMS-204352, is a chemical compound that has been extensively studied for its potential use in the treatment of various medical conditions. This compound belongs to a class of drugs called sulfonamides, which are known to have a wide range of pharmacological activities.

Mechanism of Action

The mechanism of action of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. The compound has been shown to increase the levels of serotonin in the brain, which is associated with its anxiolytic and antidepressant effects. Moreover, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been shown to modulate the activity of dopamine and norepinephrine, which are neurotransmitters involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter activity, the regulation of gene expression, and the stimulation of neurogenesis. The compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. Moreover, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been shown to decrease the levels of corticosterone, a hormone that is associated with stress and anxiety.

Advantages and Limitations for Lab Experiments

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has several advantages for lab experiments, including its high purity and stability, its well-defined pharmacological profile, and its ability to modulate multiple neurotransmitter systems. However, the compound also has several limitations, including its low solubility in water and its potential toxicity at high doses. Moreover, the compound has not been extensively studied in humans, making it difficult to extrapolate its effects to clinical settings.

Future Directions

There are several future directions for research on N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide, including the investigation of its potential use in the treatment of anxiety, depression, and schizophrenia in humans. Moreover, further research is needed to elucidate the molecular mechanisms underlying its pharmacological effects and to optimize its synthesis and formulation. Additionally, the development of new analogs and derivatives of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Conclusion
In conclusion, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide is a promising compound that has been extensively studied for its potential use in the treatment of various medical conditions. The synthesis method of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been optimized to provide high yields and purity, making it suitable for further research. The compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and its mechanism of action involves the modulation of neurotransmitter activity and the regulation of gene expression. Although N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has several advantages for lab experiments, further research is needed to elucidate its pharmacological effects and to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide involves several steps, including the condensation of 2-chlorobenzaldehyde with 4-benzylpiperazine, followed by the reaction of the resulting product with 4-methylbenzenesulfonyl chloride. The final product is obtained after purification using column chromatography. The synthesis of N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been optimized to provide high yields and purity, making it suitable for further research.

Scientific Research Applications

N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been extensively studied for its potential use in the treatment of various medical conditions, including anxiety, depression, and schizophrenia. The compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for further research. Moreover, N-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-N-[(2-chlorophenyl)methyl]-4-methylbenzenesulfonamide has been shown to have antipsychotic effects in animal models, indicating its potential use in the treatment of schizophrenia.